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Compound of Interest

Compound Name:
2,3-

DICHLOROBENZOTRIFLUORIDE

Cat. No.: B1294808 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited toxicological and safety data are available for the specific isomer 2,3-
dichlorobenzotrifluoride. This guide therefore includes data from closely related isomers,

such as 2,4- and 3,4-dichlorobenzotrifluoride, to provide a comprehensive overview of potential

hazards and handling recommendations. All procedures should be conducted with the utmost

caution and under the supervision of qualified personnel.

Chemical and Physical Properties
This section summarizes the known physical and chemical properties of 2,3-
dichlorobenzotrifluoride. This data is essential for understanding its behavior under various

laboratory conditions.
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Property Value Reference

CAS Number 54773-19-2 [1][2][3]

Molecular Formula C7H3Cl2F3 [1][2]

Molecular Weight 215.00 g/mol [1]

Appearance Off-white powder [cite: ]

Melting Point -26 °C [1][4]

Boiling Point 177-179 °C [1]

Density 1.483 g/cm³ [1]

Flash Point 73.2 °C [4]

Vapor Pressure 1 mmHg at 25°C [4]

Storage Temperature
Room Temperature, Sealed in

Dry Conditions
[4]

Hazard Identification and Classification
While a specific hazard classification for 2,3-dichlorobenzotrifluoride is not readily available,

based on data for its isomers, it should be handled as a substance that can cause severe skin

burns and eye damage.

Pictogram:

alt text

Signal Word: Danger

Hazard Statements (based on isomers):

H314: Causes severe skin burns and eye damage.

May be harmful if swallowed.

May cause respiratory irritation.
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Experimental Protocols for Safety Assessment
To ensure the safe handling of 2,3-dichlorobenzotrifluoride, a thorough toxicological

evaluation is necessary. The following are examples of standardized experimental protocols

from the Organisation for Economic Co-operation and Development (OECD) Guidelines for the

Testing of Chemicals that can be employed.[5][6][7]

3.1. Acute Oral Toxicity - OECD Test Guideline 423

This method is used to estimate the acute oral toxicity of a substance.

Principle: A stepwise procedure is used with a limited number of animals per step. The

substance is administered orally to a group of animals at a defined dose. Observations of

effects and mortality are made. Depending on the outcome, a higher or lower dose is

administered to another group of animals.

Animals: Typically, rodents (rats or mice) are used.

Procedure:

Animals are fasted prior to dosing.

The test substance is administered in a single dose by gavage.

Animals are observed for mortality, clinical signs of toxicity, and body weight changes for

at least 14 days.

A necropsy of all animals is performed at the end of the study.

Endpoint: The acute toxic class (or the LD50 value) is determined.

3.2. Skin Corrosion/Irritation - OECD Test Guideline 431 (In Vitro)

This in vitro test method is used to predict the skin corrosion potential of a chemical.

Principle: The test utilizes a reconstituted human epidermis model. The test chemical is

applied topically to the tissue. The endpoint is the measurement of cell viability using a

colorimetric assay (e.g., MTT assay).
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Procedure:

The reconstituted human epidermis tissue is pre-incubated.

The test chemical is applied to the surface of the tissue for a defined exposure period.

After exposure, the tissue is rinsed and incubated with MTT solution.

The amount of formazan produced (which is proportional to the number of viable cells) is

quantified spectrophotometrically.

Endpoint: A chemical is classified as corrosive if the cell viability is below a certain threshold

after a specific exposure time.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure a safe

working environment.

4.1. Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following

PPE is recommended:

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection:

Wear chemical-resistant gloves (e.g., nitrile rubber).

Wear a lab coat or chemical-resistant apron.

Ensure that safety showers and eyewash stations are readily accessible.

Respiratory Protection: Use in a well-ventilated area or with a certified respirator if inhalation

risk is high.

4.2. Storage
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Store in a tightly closed container in a dry and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents and strong bases.

Store at room temperature.[4]

Emergency Procedures
In the event of an emergency, follow these procedures immediately.

5.1. First Aid Measures

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Seek immediate medical attention.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

5.2. Spill Response

Small Spills:

Evacuate the area.

Wear appropriate PPE.

Absorb the spill with an inert material (e.g., vermiculite, sand).

Place the absorbed material in a sealed container for disposal.

Clean the spill area with a suitable solvent.

Large Spills:
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Evacuate the area and call for emergency assistance.

Prevent the spill from entering drains or waterways.

Contain the spill with a dike of inert material.

Follow the same cleanup procedure as for small spills, using appropriate equipment.

Disposal Considerations
Dispose of 2,3-dichlorobenzotrifluoride and its containers in accordance with local, regional,

and national regulations. Do not dispose of it in the environment.

Visualizations
7.1. General Handling Workflow
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Caption: A general workflow for the safe handling of 2,3-dichlorobenzotrifluoride.

7.2. Emergency Spill Response Logic
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Caption: A decision-making flowchart for responding to a spill of 2,3-dichlorobenzotrifluoride.

7.3. First Aid Decision Pathway
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Exposure Occurs
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Caption: A logical flow diagram for first aid procedures following exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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